Cas no 166522-39-0 (Benzenecarboximidic acid, 4-methyl-3-nitro-, methyl ester)

• Product Name: Benzenecarboximidic acid, 4-methyl-3-nitro-, methyl ester
• CAS No: 166522-39-0
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 2781202
• Update Time: 2023-08-07

Benzenecarboximidic acid, 4-methyl-3-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidic acid, 4-methyl-3-nitro-, methyl ester

• Inchi： 1S/C9H10N2O3/c1-6-3-4-7(9(10)14-2)5-8(6)11(12)13/h3-5,10H,1-2H3
• InChI Key： XJWREDVWZRZZHC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C)=C(C=1)[N+](=O)[O-])=N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 78.9